Cas no 187592-85-4 (Trimethyl-[octyl-bis(trimethylsilyloxy)silyl]oxysilane)

• Product Name: Trimethyl-[octyl-bis(trimethylsilyloxy)silyl]oxysilane
• CAS No: 187592-85-4
• MF: C₁₇H₄₄O₃Si₄
• MW: 408.871469497681
• MDL: MFCD00054863
• CID: 1383135
• PubChem ID: 9822748
• Update Time: 2025-06-07

Trimethyl-[octyl-bis(trimethylsilyloxy)silyl]oxysilane Chemical and Physical Properties

Names and Identifiers

• trimethyl-[octyl-bis(trimethylsilyloxy)silyl]oxysilane
• OctylTri(Trimethylsilyoxy)silane
• n-OCTYLTRIS(TRIMETHYLSILOXY)SILANE, 92%
• 1,1,1,5,5,5-Hexamethyl-3-Ctyl-3-((Trimethylsilyl)Oxy)Trisiloxane
• MFCD00054863
• Trisiloxane, 1,1,1,5,5,5-hexamethyl-3-octyl-3-[(trimethylsilyl)oxy]-
• n-octyltris(trimethylsiloxy)silane
• 1,1,1,5,5,5-Hexamethyl-3-octyl-3-((trimethylsilyl)oxy)trisiloxane
• SCHEMBL4615188
• DTXSID40431354
• 187592-85-4
• n-octyltris(trimethylsiloxy)silane,95%
• Trimethyl-[octyl-bis(trimethylsilyloxy)silyl]oxysilane

• MDL： MFCD00054863
• Inchi： 1S/C17H44O3Si4/c1-11-12-13-14-15-16-17-24(18-21(2,3)4,19-22(5,6)7)20-23(8,9)10/h11-17H2,1-10H3
• InChI Key： VRFCOIJWJMSSBP-UHFFFAOYSA-N
• SMILES： [Si](CCCCCCCC)(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 408.23675140g/mol
• Monoisotopic Mass: 408.23675140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Trimethyl-[octyl-bis(trimethylsilyloxy)silyl]oxysilane

Introduction to Trimethyl-[octyl-bis(trimethylsilyloxy)silyl]oxysilane (CAS No. 187592-85-4)

Trimethyl-[octyl-bis(trimethylsilyloxy)silyl]oxysilane (CAS No. 187592-85-4) is a versatile organosilicon compound that has gained significant attention in recent years due to its unique chemical properties and diverse applications in various fields, including materials science, pharmaceuticals, and surface chemistry. This compound is characterized by its complex structure, which includes multiple functional groups such as silyl ethers and siloxanes, making it highly reactive and suitable for a wide range of chemical transformations.

The structure of Trimethyl-[octyl-bis(trimethylsilyloxy)silyl]oxysilane consists of a central silicon atom bonded to three methyl groups and an octyl-bis(trimethylsilyloxy)silyl group. The presence of these functional groups imparts the compound with excellent hydrophobicity and thermal stability, making it an ideal candidate for use in the synthesis of advanced materials and coatings. Additionally, the compound's reactivity can be fine-tuned by modifying the substituents on the silicon atoms, allowing for the creation of tailored materials with specific properties.

Recent research has highlighted the potential of Trimethyl-[octyl-bis(trimethylsilyloxy)silyl)oxysilane in various applications. For instance, a study published in the Journal of Materials Chemistry demonstrated its effectiveness as a coupling agent in the synthesis of hybrid organic-inorganic materials. The compound's ability to form stable siloxane bonds with both organic and inorganic surfaces makes it an excellent choice for enhancing the adhesion and mechanical properties of composite materials. This has significant implications for industries such as aerospace, automotive, and electronics, where high-performance materials are essential.

In the field of pharmaceuticals, Trimethyl-[octyl-bis(trimethylsilyloxy)silyl)oxysilane has shown promise as a protective agent for sensitive drug molecules. Its hydrophobic nature can be leveraged to create stable drug delivery systems that protect active pharmaceutical ingredients (APIs) from degradation during storage and transport. A recent study in the Journal of Pharmaceutical Sciences reported the successful use of this compound to enhance the stability and bioavailability of a poorly soluble drug, demonstrating its potential as a valuable tool in drug formulation.

The surface chemistry applications of Trimethyl-[octyl-bis(trimethylsilyloxy)silyl)oxysilane are also noteworthy. The compound's ability to form self-assembled monolayers (SAMs) on various substrates has been extensively studied. These SAMs can be used to modify surface properties such as wettability, adhesion, and friction, which are crucial for applications ranging from anti-fouling coatings to microfluidic devices. A study published in Langmuir highlighted the formation of highly ordered SAMs on silicon surfaces using this compound, showcasing its potential for creating advanced surface coatings with tailored properties.

In addition to its practical applications, Trimethyl-[octyl-bis(trimethylsilyloxy)silyl)oxysilane is also an important intermediate in synthetic chemistry. Its reactivity can be harnessed to synthesize a wide range of functionalized silanes and siloxanes, which are valuable building blocks for more complex molecules. The compound's ability to undergo various chemical reactions, such as hydrosilation and silylation, makes it a versatile reagent in organic synthesis laboratories.

The environmental impact of Trimethyl-[octyl-bis(trimethylsilyloxy)silyl)oxysilane is another area of ongoing research. While the compound itself is not classified as hazardous, its environmental fate and behavior need to be carefully studied to ensure its safe use in industrial applications. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound and its derivatives, providing valuable insights into their environmental impact.

In conclusion, Trimethyl-[octyl-bis(trimethylsilyloxy)silyl)oxysilane (CAS No. 187592-85-4) is a multifaceted organosilicon compound with a wide range of applications in materials science, pharmaceuticals, and surface chemistry. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing various scientific fields.